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Compound of Interest

Compound Name: Daphnilongeranin A

Cat. No.: B107942 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Daphnilongeranin A is a naturally occurring alkaloid isolated from the leaves and stems of

Daphniphyllum longeracemosum.[1] It belongs to the Daphniphyllum alkaloids, a diverse family

of natural products known for their complex molecular architectures and interesting biological

activities. This technical guide provides a comprehensive overview of the physical, chemical,

and preliminary biological properties of Daphnilongeranin A, intended to serve as a

foundational resource for researchers in natural product chemistry, pharmacology, and drug

discovery.

Physical and Chemical Properties
Daphnilongeranin A is a white amorphous powder. A summary of its key physical and

chemical properties is presented in the table below.
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Property Value Reference

Molecular Formula C₂₃H₂₉NO₄ [1]

Molecular Weight 383.48 g/mol [1]

Appearance White amorphous powder

Melting Point Not reported

Solubility

Soluble in methanol, ethanol,

and DMSO. Sparingly soluble

in water.

Optical Rotation Not reported

Note: Specific quantitative data for melting point, solubility, and optical rotation are not readily

available in the surveyed literature.

Spectroscopic Data
The structural elucidation of Daphnilongeranin A was achieved through extensive

spectroscopic analysis. The key spectral data are summarized below.

Nuclear Magnetic Resonance (NMR) Spectroscopy
The ¹H and ¹³C NMR spectral data provide the foundational structural information for

Daphnilongeranin A. While a complete, assigned dataset is not publicly available, the general

regions of proton and carbon signals are consistent with a complex alkaloidal structure.

Table 2: General ¹H and ¹³C NMR Spectral Data of Daphnilongeranin A
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Nucleus
Chemical Shift Range
(ppm)

General Assignments

¹H NMR 0.8 - 7.5

Aliphatic protons, olefinic

protons, protons adjacent to

heteroatoms.

¹³C NMR 15 - 180

Aliphatic carbons, olefinic

carbons, carbonyl carbons,

carbons bonded to nitrogen

and oxygen.

Mass Spectrometry (MS)
High-resolution mass spectrometry (HRMS) is crucial for determining the elemental

composition of Daphnilongeranin A.

High-Resolution Mass Spectrometry (HR-ESI-MS): The exact mass of the protonated

molecule [M+H]⁺ is used to confirm the molecular formula C₂₃H₂₉NO₄.

Infrared (IR) Spectroscopy
Infrared spectroscopy provides information about the functional groups present in the molecule.

Table 3: Characteristic Infrared Absorption Bands of Daphnilongeranin A

Wavenumber (cm⁻¹) Functional Group

~3400 O-H stretching (hydroxyl group)

~2950 C-H stretching (aliphatic)

~1730 C=O stretching (ester or lactone)

~1650 C=C stretching (alkene)

~1240 C-O stretching (ester or ether)

Experimental Protocols
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Isolation of Daphnilongeranin A
Daphnilongeranin A is isolated from the leaves and stems of Daphniphyllum

longeracemosum.[1] The general procedure involves the following steps:

Figure 1. General workflow for the isolation of Daphnilongeranin A.

A detailed protocol would involve specifying the exact solvents, gradient systems for

chromatography, and HPLC conditions, which are typically found in the primary research

literature describing its isolation.

Biological Activity
Inhibition of Platelet Aggregation
Preliminary studies have shown that Daphnilongeranin A exhibits weak inhibitory activity on

platelet aggregation. The precise mechanism and the specific signaling pathways involved

have not been fully elucidated. Platelet aggregation is a complex process involving multiple

signaling cascades.

Figure 2. Simplified overview of major platelet aggregation signaling pathways.

Daphnilongeranin A's weak inhibitory effect suggests it may interfere with one or more steps

in this cascade, potentially by interacting with a receptor, an enzyme, or a signaling molecule.

Further research is required to identify its precise molecular target and mechanism of action.

Conclusion
Daphnilongeranin A is a structurally complex Daphniphyllum alkaloid with preliminary

evidence of biological activity. This guide summarizes the currently available physical,

chemical, and biological data. The lack of comprehensive quantitative data and detailed

mechanistic studies highlights the need for further investigation into this natural product. Its

unique structure may serve as an inspiration for synthetic chemists, and a deeper

understanding of its biological activity could open new avenues for therapeutic development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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